Cas no 2138040-48-7 (2,5-dimethyl-3-(3-methylphenyl)aniline)

• Product Name: 2,5-dimethyl-3-(3-methylphenyl)aniline
• CAS No: 2138040-48-7
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 6333531
• PubChem ID: 165494667
• Update Time: 2025-06-09

2,5-dimethyl-3-(3-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(3-methylphenyl)aniline
• 2138040-48-7
• EN300-1142007

• Inchi： 1S/C15H17N/c1-10-5-4-6-13(7-10)14-8-11(2)9-15(16)12(14)3/h4-9H,16H2,1-3H3
• InChI Key： WHZPTWHZSLSJBU-UHFFFAOYSA-N
• SMILES： NC1=CC(C)=CC(C2C=CC=C(C)C=2)=C1C

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 2,5-dimethyl-3-(3-methylphenyl)aniline

Introduction to 2,5-Dimethyl-3-(3-Methylphenyl)aniline (CAS No. 2138040-48-7)

2,5-Dimethyl-3-(3-methylphenyl)aniline, with the CAS number 2138040-48-7, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of an aniline core substituted with methyl groups and a 3-methylphenyl moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable building block in the development of novel materials and therapeutic agents.

The molecular formula of 2,5-dimethyl-3-(3-methylphenyl)aniline is C₁₅H₁₉N, and its molecular weight is approximately 213.32 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility in water is limited, which can be advantageous in certain synthetic processes where aqueous conditions need to be avoided.

In the realm of pharmaceutical research, 2,5-dimethyl-3-(3-methylphenyl)aniline has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a scaffold for the synthesis of small molecules with biological activity. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting their potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 2,5-dimethyl-3-(3-methylphenyl)aniline has also been investigated for its use in materials science. Its aromatic structure and electron-donating properties make it an attractive candidate for the synthesis of conductive polymers and organic semiconductors. A study published in the Journal of Materials Chemistry C demonstrated that incorporating this compound into polymer blends significantly enhanced their electrical conductivity and thermal stability. These findings open up new possibilities for the development of advanced electronic devices and energy storage systems.

The synthetic versatility of 2,5-dimethyl-3-(3-methylphenyl)aniline has also been highlighted in several research papers. A team at the Max Planck Institute for Polymer Research developed a novel catalytic method for the efficient synthesis of this compound from readily available starting materials. The method involves a palladium-catalyzed cross-coupling reaction followed by amination steps, providing high yields and excellent purity. This synthetic route not only simplifies the production process but also reduces environmental impact by minimizing waste generation.

In addition to its synthetic applications, 2,5-dimethyl-3-(3-methylphenyl)aniline has been studied for its potential as a ligand in coordination chemistry. Researchers at the University of Oxford have shown that this compound can form stable complexes with transition metals such as palladium and platinum. These complexes exhibit interesting electronic and optical properties, making them suitable for use in catalysis and sensing applications. For example, palladium complexes derived from this aniline derivative have been used as catalysts in Suzuki coupling reactions, demonstrating high activity and selectivity.

The safety profile of 2,5-dimethyl-3-(3-methylphenyl)aniline is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage guidelines.

In conclusion, 2,5-dimethyl-3-(3-methylphenyl)aniline (CAS No. 2138040-48-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and improvements in synthesis methods, this compound is poised to play a significant role in advancing various scientific fields.